Cas no 2172461-66-2 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid
• CAS No: 2172461-66-2
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5940409
• PubChem ID: 165537258
• Update Time: 2025-10-24

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid
• 2172461-66-2
• EN300-1502558
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxy}acetic acid

• Inchi： 1S/C23H26N2O6/c1-15(10-11-21(26)25-31-14-22(27)28)12-24-23(29)30-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： KDIVCQUODRTCFN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid

Introduction to 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic Acid (CAS No. 2172461-66-2)

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172461-66-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structural framework, combines a variety of functional groups that make it a promising candidate for further exploration in medicinal chemistry. The presence of a fluoren-9-ylmethyl moiety and an amino acid-derived amide group suggests potential applications in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The fluoren-9-ylmethyl methoxycarbonyl (Fmoc) protecting group is a well-established feature in peptide synthesis, indicating that this compound may serve as a precursor or intermediate in the development of peptide-based therapeutics. The 4-methylpentanoic acid backbone provides a hydrophobic anchor, which could enhance membrane permeability or binding affinity to specific biological targets. This combination of structural elements positions 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid as a versatile building block for drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of complex molecules like this one with greater accuracy. Studies have shown that the fluorene derivatives exhibit favorable photophysical properties, making them useful in the development of fluorescent probes and imaging agents. Furthermore, the amide functionality can be exploited to modulate enzyme activity or receptor binding, which is critical for designing selective inhibitors.

In the context of modern drug development, there is an increasing emphasis on multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural design of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid aligns with this trend, as it integrates several pharmacophoric elements into a single framework. This could potentially reduce dosing requirements and minimize side effects, thereby improving patient outcomes.

One of the most exciting applications of this compound is in the realm of neurodegenerative diseases. Emerging research suggests that fluorene-based scaffolds can interact with amyloid-beta plaques and tau proteins, which are hallmarks of conditions such as Alzheimer's disease. The Fmoc group, while primarily used for peptide synthesis, may also contribute to the compound's ability to cross the blood-brain barrier, facilitating its delivery to central nervous system targets. Preclinical studies have demonstrated that similar derivatives exhibit neuroprotective effects in cell culture and animal models, although further investigation is needed to validate these findings in human trials.

The role of acetate derivatives in medicinal chemistry cannot be overstated. Acetic acid-based compounds often serve as key intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The presence of an acetic acid moiety in 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid may enhance its solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the amide bond provides a site for post-translational modifications, allowing for further functionalization and customization.

Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered metabolic profiles compared to normal cells, making them susceptible to agents that disrupt these pathways. The hydrophobic nature of the fluorene ring and the polar amide group could enable selective targeting of tumor cells while minimizing toxicity to healthy tissues. Preliminary data indicate that derivatives with similar structures may inhibit key enzymes involved in cancer cell proliferation and survival.

The synthesis of complex molecules like 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid requires meticulous attention to detail and advanced synthetic techniques. Modern laboratories employ high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) to ensure purity and structural integrity. The integration of automation and continuous flow chemistry has also streamlined production processes, allowing for larger-scale preparations when needed.

In conclusion, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid (CAS No. 2172461-66-2) represents a significant advancement in pharmaceutical chemistry due to its multifaceted structural features and potential therapeutic applications. Its unique combination of functional groups positions it as a valuable tool for drug discovery across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in developing next-generation therapeutics.